Cas no 90324-04-2 (2-(7H-purin-6-ylsulfanyl)butanedioic Acid)

90324-04-2 structure
Product name:2-(7H-purin-6-ylsulfanyl)butanedioic Acid
2-(7H-purin-6-ylsulfanyl)butanedioic Acid Chemical and Physical Properties
Names and Identifiers
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- 2-(7H-purin-6-ylsulfanyl)butanedioic acid
- 90324-04-2
- NSC-38738
- NSC38738
- DTXSID40395265
- 2-(7H-purin-6-ylsulfanyl)butanedioic Acid
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- Inchi: InChI=1S/C9H8N4O4S/c14-5(15)1-4(9(16)17)18-8-6-7(11-2-10-6)12-3-13-8/h2-4H,1H2,(H,14,15)(H,16,17)(H,10,11,12,13)
- InChI Key: WRSZGFWPWZGNEB-UHFFFAOYSA-N
- SMILES: C1=NC2=C(N1)C(=NC=N2)SC(CC(=O)O)C(=O)O
Computed Properties
- Exact Mass: 268.027
- Monoisotopic Mass: 268.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 154Ų
Experimental Properties
- Density: 1.87
- Boiling Point: 460°C at 760 mmHg
- Flash Point: 232°C
- Refractive Index: 1.821
- PSA: 154.36000
- LogP: 0.37290
2-(7H-purin-6-ylsulfanyl)butanedioic Acid Related Literature
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Prasanta Ray Bagdi,R. Sidick Basha RSC Adv., 2015,5, 61337-61344
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Zhentan Lu,Lin Mei,Xinge Zhang,Yanan Wang,Yu Zhao,Chaoxing Li Polym. Chem., 2013,4, 5743-5750
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
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Fangrui Zheng,Zuowei Xie Dalton Trans., 2014,43, 4986-4992
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Raphaela Araujo Mantovani,Ângelo Luiz Fazani Cavallieri,Flavia Maria Netto,Rosiane Lopes Cunha Food Funct., 2013,4, 1322-1331
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